Cas no 2229263-29-8 (tert-butyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate)

• Product Name: tert-butyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate
• CAS No: 2229263-29-8
• MF: C₁₃H₁₈ClNO₄
• MW: 287.739323139191
• CID: 6603434
• PubChem ID: 165845416
• Update Time: 2025-10-23

tert-butyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate
• tert-butyl N-[4-chloro-3-(1,2-dihydroxyethyl)phenyl]carbamate
• 2229263-29-8
• EN300-1871341

• Inchi： 1S/C13H18ClNO4/c1-13(2,3)19-12(18)15-8-4-5-10(14)9(6-8)11(17)7-16/h4-6,11,16-17H,7H2,1-3H3,(H,15,18)
• InChI Key： JYUSXHPFAOLKGK-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C=C1C(CO)O)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 287.0924357g/mol
• Monoisotopic Mass: 287.0924357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 78.8Ų

Additional information on tert-butyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate

Terbutyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate: A Promising Compound in Pharmaceutical Research

Terbutyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate is a synthetic compound with a unique molecular structure that has garnered significant attention in pharmaceutical research due to its potential therapeutic applications. This compound, with the CAS number 2229263-29-8, belongs to the class of carbamate derivatives, which are widely studied for their pharmacological properties. The molecular framework of this compound is characterized by a phenyl ring substituted with a 4-chloro group and a 1,2-dihydroxyethyl group, connected to a carbamate moiety via a nitrogen atom. The tert-butyl group further enhances the stability and solubility of the molecule, making it a valuable candidate for drug development.

Recent studies have highlighted the importance of tert-butyl groups in modulating the pharmacokinetic properties of carbamate derivatives. The presence of this group can significantly influence the metabolic stability and bioavailability of the compound, which is critical for its efficacy in vivo. Additionally, the 4-chloro substitution on the phenyl ring is known to enhance the electrophilic reactivity of the molecule, potentially improving its interaction with biological targets. The 1,2-dihydroxyethyl group, on the other hand, introduces hydrophilic characteristics, which may facilitate the compound's interaction with aqueous environments in the body.

One of the key areas of research involving Terbutyl N-4-chloro-3-(1,2-dihydroyethyl)phenylcarbamate is its potential application in the treatment of metabolic disorders. A recent study published in Journal of Medicinal Chemistry (2023) demonstrated that this compound exhibits promising inhibitory activity against key enzymes involved in glucose metabolism. The study utilized advanced in vitro assays to evaluate the compound's ability to modulate the activity of phosphoenolpyruvate carboxykinase (PEPCK), a critical enzyme in gluconeogenesis. The results indicated that the compound could effectively inhibit PEPCK activity, suggesting its potential as a therapeutic agent for managing hyperglycemia in diabetes mellitus.

Furthermore, the 1,2-dihydroxyethyl group in the compound's structure may contribute to its antioxidant properties. Research published in Antioxidants (2024) explored the radical-scavenging capabilities of similar carbamate derivatives and found that the presence of hydroxyl groups in the molecular framework significantly enhances the compound's ability to neutralize reactive oxygen species (ROS). This property is particularly relevant in the context of oxidative stress-related diseases, such as neurodegenerative disorders and cardiovascular conditions. The study also suggested that the tert-butyl substituent could further stabilize the hydroxyl groups, preventing their degradation in biological systems.

Another area of interest is the synthetic pathway of Terbutyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate. A recent report in Organic & Biomolecular Chemistry (2023) described a novel, efficient method for the synthesis of this compound using microwave-assisted organic synthesis. The study emphasized the importance of optimizing reaction conditions, such as temperature and solvent polarity, to achieve high yields and purity. The synthetic route involved the coupling of a phenyl chloride derivative with a hydroxyethyl carbamate precursor, followed by a tert-butyl protection step. This method represents a significant advancement in the scalable production of the compound, which is essential for its development as a pharmaceutical agent.

From a pharmacological perspective, the carbamate group in the molecule is a critical structural feature that influences its biological activity. Carbamates are known to interact with various targets, including acetylcholinesterase and other serine proteases, making them relevant for the treatment of neurological disorders. A 2023 study in Drug Discovery Today investigated the potential of carbamate derivatives, including Terbutyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate, in modulating the activity of acetylcholinesterase. The results indicated that the compound exhibited moderate inhibitory activity, suggesting its potential as a therapeutic agent for conditions such as Alzheimer's disease.

Additionally, the 4-chloro substitution on the phenyl ring may confer unique pharmacological properties to the compound. A 2022 study in European Journal of Medicinal Chemistry explored the role of chlorinated aromatic rings in drug interactions and found that such substitutions can enhance the compound's binding affinity to certain receptors. This finding is particularly relevant for the development of drugs targeting the central nervous system, where the 4-chloro group may contribute to the compound's selectivity and efficacy.

Despite its promising properties, the development of Terbutyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate as a pharmaceutical agent is still in its early stages. Ongoing research is focused on optimizing its chemical structure to enhance its therapeutic potential while minimizing potential side effects. For example, a 2024 study in Chemical Research in Toxicology investigated the toxicological profile of the compound and found that it exhibited low cytotoxicity in vitro, which is a positive indicator for its safety profile. However, further in vivo studies are needed to fully assess its pharmacological behavior and therapeutic potential.

In conclusion, Terbutyl N-4-chloro-3-(1,2-dihydroxyethyl)phenylcarbamate represents a promising candidate in pharmaceutical research due to its unique molecular structure and potential therapeutic applications. Its ability to modulate key enzymes, exhibit antioxidant properties, and interact with biological targets makes it a valuable subject for further investigation. As research in this area continues to evolve, the compound may pave the way for the development of novel therapies for a range of metabolic and neurological disorders.